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Compound of Interest

Compound Name: 6-aminoundecanedioic Acid

CAS No.: 104178-12-3

Cat. No.: B14343681

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical compound 6-
aminoundecanedioic acid, including its IUPAC name and an analysis of its public record. Due

to the limited availability of specific data for this particular substituted diacid, this guide also

offers an in-depth exploration of its parent molecule, undecanedioic acid. This includes its

chemical and physical properties, synthesis methods, and diverse applications, providing a

foundational understanding for researchers interested in long-chain dicarboxylic acids and their

derivatives.

Part 1: 6-Aminoundecanedioic Acid: Identification
and Availability
IUPAC Name
The systematic IUPAC name for the molecule described as "6-aminoundecanedioic acid" is

6-aminoundecanedioic acid. This name is derived by identifying the longest carbon chain
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containing the principal functional groups, which is an eleven-carbon chain with carboxylic acid

groups at both ends (undecanedioic acid), and an amino group (amino) located at the sixth

carbon atom.

CAS Number and Public Data
A thorough search of chemical databases and scientific literature reveals that a specific CAS

(Chemical Abstracts Service) number for 6-aminoundecanedioic acid is not readily available.

This suggests that this particular substituted dicarboxylic acid is not a commonly synthesized or

commercially available compound. While amino acid derivatives of dicarboxylic acids are a

known class of molecules, the specific isomer with the amino group at the 6-position of

undecanedioic acid does not appear to be extensively documented in public records.

For researchers interested in this specific molecule, custom synthesis would likely be required.

The following sections on the parent molecule, undecanedioic acid, provide a strong foundation

for understanding the chemical context and potential synthetic pathways.

Part 2: Undecanedioic Acid: The Parent Molecule
Undecanedioic acid, also known as 1,9-nonanedicarboxylic acid, is a long-chain dicarboxylic

acid that serves as the structural backbone of 6-aminoundecanedioic acid.[1][2] A

comprehensive understanding of its properties and synthesis is crucial for any work involving

its derivatives.

Chemical and Physical Properties of Undecanedioic
Acid
The key physicochemical properties of undecanedioic acid are summarized in the table below.

These properties are critical for designing experiments, developing formulations, and

understanding its behavior in various applications.
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Property Value Source

CAS Number 1852-04-6 [1]

Molecular Formula C₁₁H₂₀O₄ [1][2]

Molecular Weight 216.27 g/mol [2]

Appearance
White crystalline solid or

powder
[1]

Melting Point 108-115 °C

Solubility
Slightly soluble in water;

soluble in organic solvents.
[1]

Synthesis of Undecanedioic Acid
Undecanedioic acid can be synthesized through various methods, primarily involving the

oxidative cleavage of specific unsaturated fatty acids. One of the established industrial

methods involves the ozonolysis of erucic acid.

A general laboratory-scale synthesis workflow is outlined below. This process illustrates the

chemical principles that could be adapted for the synthesis of its derivatives.

This protocol provides a conceptual framework for the synthesis of dicarboxylic acids from

unsaturated precursors.

Dissolution: Dissolve the unsaturated fatty acid (e.g., oleic acid) in a suitable organic solvent,

such as dichloromethane or a mixture of acetic acid and water.

Ozonolysis: Cool the solution to a low temperature (typically -78 °C) and bubble ozone gas

through the mixture until the solution turns a persistent blue color, indicating an excess of

ozone.

Workup: Purge the solution with an inert gas (e.g., nitrogen or oxygen) to remove excess

ozone. Add an oxidizing agent, such as hydrogen peroxide, to the reaction mixture.
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Hydrolysis: Allow the mixture to warm to room temperature and stir for several hours to

ensure complete oxidation of the ozonide intermediate to the carboxylic acids.

Extraction: Perform a liquid-liquid extraction to separate the dicarboxylic acid from the

reaction mixture. Use a suitable organic solvent like diethyl ether or ethyl acetate.

Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and

concentrate it under reduced pressure. The crude product can be further purified by

recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes).

Unsaturated Fatty Acid
in Solvent

Ozonolysis
(-78 °C, O₃)

Oxidative Workup
(e.g., H₂O₂)

Liquid-Liquid
Extraction

Purification
(Recrystallization)

Pure Dicarboxylic
Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of dicarboxylic acids.

Applications of Undecanedioic Acid and its Derivatives
Undecanedioic acid and its derivatives have a wide range of applications across various

industries, driven by their unique properties.[2]

Polymers: It is a key monomer in the production of high-performance polyamides and

polyesters, such as certain types of nylon. These polymers exhibit excellent mechanical

properties and are used in engineering plastics and fibers.

Lubricants and Plasticizers: Esters of undecanedioic acid are utilized as high-performance

lubricants and as plasticizers for PVC and other polymers.

Cosmetics: Due to its low toxicity and biodegradability, it is used in the formulation of

cosmetics and personal care products.

Pharmaceutical Intermediates: Dicarboxylic acids are valuable building blocks in the

synthesis of active pharmaceutical ingredients (APIs).[2]
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Part 3: Synthesis and Properties of Amino-
Substituted Dicarboxylic Acids
While specific data for 6-aminoundecanedioic acid is scarce, the general principles of

synthesizing and the expected properties of amino-substituted dicarboxylic acids can be

inferred from established organic chemistry.

Conceptual Synthetic Pathways
The introduction of an amino group onto the undecanedioic acid backbone would likely involve

a multi-step synthesis. A plausible conceptual pathway is illustrated below.

Undecanedioic Acid Selective Protection
of one -COOH group

Halogenation at C6
(e.g., α-bromination variant)

Amination
(e.g., with NH₃ or azide)

Deprotection of
-COOH group

6-Aminoundecanedioic
Acid

Click to download full resolution via product page

Caption: A conceptual pathway for the synthesis of 6-aminoundecanedioic acid.

This pathway involves:

Selective Protection: One of the carboxylic acid groups would need to be selectively

protected to prevent it from reacting in subsequent steps.

Functionalization at the 6-position: Introducing a leaving group, such as a halogen, at the 6th

carbon. This is a challenging step on a long aliphatic chain and would require specific

reagents and conditions.

Nucleophilic Substitution: Introduction of the amino group via nucleophilic substitution, for

example, using ammonia or an azide followed by reduction.

Deprotection: Removal of the protecting group to yield the final 6-aminoundecanedioic
acid.

Anticipated Properties and Research Potential
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6-Aminoundecanedioic acid would be an amphoteric molecule, possessing both acidic

(carboxylic acid) and basic (amino) functional groups. This dual functionality would make it an

interesting candidate for:

Polymer Chemistry: As a monomer for the synthesis of novel polyamides with unique

properties conferred by the pendant carboxylic acid group.

Drug Delivery: The amino and carboxylic acid groups could be used for conjugation to drugs

or targeting moieties.

Biomaterials: Its structure could be incorporated into biodegradable polymers for medical

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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